The Core of 3,6-Dibromoquinoline: A Technical Guide for Researchers
The Core of 3,6-Dibromoquinoline: A Technical Guide for Researchers
For Immediate Release
This technical guide provides an in-depth overview of 3,6-Dibromoquinoline, a key building block in medicinal chemistry and materials science. Tailored for researchers, scientists, and professionals in drug development, this document details the compound's chemical properties, synthesis, and significant biological activities, including its emerging role as a potential anticancer and antifungal agent.
Chemical and Physical Data
3,6-Dibromoquinoline is a halogenated derivative of quinoline with the chemical formula C₉H₅Br₂N. Its fundamental properties are summarized below.
| Property | Value |
| CAS Number | 69268-39-9 |
| Molecular Weight | 286.95 g/mol |
| Molecular Formula | C₉H₅Br₂N |
Synthesis and Reactivity
A selective synthetic methodology for 3,6-Dibromoquinoline has been developed starting from 6-bromoquinoline.[1] This method provides a reliable route to this important intermediate.
Experimental Protocol: Synthesis of 3,6-Dibromoquinoline
Materials:
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6-Bromoquinoline
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N-Bromosuccinimide (NBS)
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Anhydrous solvent (e.g., carbon tetrachloride or chloroform)
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Radical initiator (e.g., benzoyl peroxide or AIBN)
-
Inert gas (e.g., argon or nitrogen)
Procedure:
-
In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 6-bromoquinoline in the anhydrous solvent under an inert atmosphere.
-
Add N-Bromosuccinimide (1.1 to 1.5 equivalents) and a catalytic amount of the radical initiator to the solution.
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Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC).
-
Upon completion, cool the reaction mixture to room temperature.
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Filter the mixture to remove succinimide.
-
Wash the filtrate with an aqueous solution of sodium thiosulfate to quench any remaining bromine, followed by a wash with brine.
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Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.
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Remove the solvent under reduced pressure.
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Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to afford pure 3,6-Dibromoquinoline.
3,6-Dibromoquinoline is a versatile substrate for various cross-coupling reactions, most notably the Suzuki-Miyaura coupling, which allows for the introduction of aryl or heteroaryl groups at the 3- and 6-positions.
Experimental Protocol: Suzuki-Miyaura Coupling of 3,6-Dibromoquinoline
This protocol describes a general procedure for the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction of 3,6-Dibromoquinoline with an arylboronic acid.
Materials:
-
3,6-Dibromoquinoline
-
Arylboronic acid (e.g., 4-methoxyphenylboronic acid)
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Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf))
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Base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄)
-
Solvent system (e.g., 1,4-dioxane/water, toluene/ethanol/water)
-
Inert gas (e.g., argon or nitrogen)
Procedure:
-
In a Schlenk flask, combine 3,6-Dibromoquinoline (1.0 equiv.), the arylboronic acid (1.1 to 2.2 equiv., depending on whether mono- or di-substitution is desired), the palladium catalyst (typically 1-5 mol%), and the base (2-3 equiv.).
-
Evacuate the flask and backfill with an inert gas three times.
-
Add the degassed solvent system via syringe.
-
Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.
-
Monitor the reaction progress by TLC or LC-MS.
-
Upon completion, cool the mixture to room temperature.
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Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.
-
Dry the organic layer over anhydrous sodium sulfate.
-
Concentrate the solution under reduced pressure.
-
Purify the crude product by flash column chromatography on silica gel.
Biological Activity and Mechanisms of Action
3,6-Dibromoquinoline has demonstrated significant potential in two key therapeutic areas: as an antifungal and an anticancer agent.
Antifungal Activity: Disruption of Metal Ion Homeostasis
Recent studies have identified a dibromoquinoline compound as a potent, broad-spectrum antifungal agent.[2][3] Its mechanism of action is unique and involves the targeting of metal ion homeostasis in fungi.[2][3] This disruption of essential metal ion balance leads to fungal cell death. Chemogenomic profiling has revealed that yeast deletion strains related to metal ion homeostasis are highly sensitive to this compound.[2] Supplementing the growth media with copper or iron ions can reverse this sensitivity, further confirming that the compound's antifungal effect is primarily exerted through the targeting of metal ion homeostasis.[3]
Anticancer Activity: Induction of Apoptosis and Signaling Pathway Modulation
Quinoline derivatives are recognized for their anticancer properties, and 3,6-dibromo-substituted quinolines have shown cytotoxic effects against various cancer cell lines.[4] The anticancer mechanism of quinoline-based compounds often involves the induction of apoptosis (programmed cell death) and interference with tumor-growth signaling pathways.[5]
One study on a novel quinoline derivative demonstrated its anticancer effect by downregulating Lumican, a protein implicated in tumorigenesis. This downregulation was associated with the modulation of signaling pathways, including the MAPK/ERK pathway.[6] The MAPK signaling cascade is a critical regulator of cell proliferation, differentiation, and survival, and its dysregulation is a hallmark of many cancers.[6] The induction of apoptosis by quinoline derivatives can be mediated through the regulation of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins.[7][8]
Conclusion
3,6-Dibromoquinoline is a compound of significant interest with a well-defined chemical profile and established synthetic utility. Its demonstrated antifungal and potential anticancer activities, coupled with unique mechanisms of action, position it as a valuable lead compound for the development of novel therapeutics. Further research into its specific molecular targets and signaling pathway interactions will be crucial in fully elucidating its therapeutic potential.
References
- 1. Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Discovery of a Novel Dibromoquinoline Compound Exhibiting Potent Antifungal and Antivirulence Activity that Targets Metal ion Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Discovery of a Novel Dibromoquinoline Compound Exhibiting Potent Antifungal and Antivirulence Activity That Targets Metal Ion Homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. benchchem.com [benchchem.com]
- 5. Inhibition of cancer cells by Quinoline-Based compounds: A review with mechanistic insights - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Natural products targeting the MAPK-signaling pathway in cancer: overview - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Synthesis, Anticancer Activity, and Apoptosis Induction of Novel 3,6-Diazaphenothiazines - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Frontiers | Cancer and apoptosis: The apoptotic activity of plant and marine natural products and their potential as targeted cancer therapeutics [frontiersin.org]
